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Compound of Interest

Compound Name: 1,3,6-Hexanetricarbonitrile

Cat. No.: B156369 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety

and proper chemical handling is paramount. This document provides comprehensive, step-by-

step guidance for the safe handling and disposal of 1,3,6-Hexanetricarbonitrile (CAS No.

1772-25-4), a nitrile compound used in organic synthesis.[1][2][3]

Chemical and Physical Properties

1,3,6-Hexanetricarbonitrile is a combustible liquid that is harmful if swallowed or inhaled.[4] It

is characterized by three cyano groups attached to a hexane backbone.[1] It is important to be

aware of its physical and chemical properties to ensure safe handling.

Property Value

Molecular Formula C9H11N3[1]

Molecular Weight 161.20 g/mol

Appearance Colorless to yellow clear liquid[2]

Boiling Point 255-260 °C @ 2 mm Hg[2]

Density 1.04 g/mL at 25 °C[2]

Flash Point 185 °F[2]
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Hazard Identification and Personal Protective Equipment
(PPE)
1,3,6-Hexanetricarbonitrile is classified as a combustible liquid, and is harmful if swallowed or

inhaled.[4] It can also cause skin and serious eye irritation.[4] Therefore, adherence to strict

safety protocols and the use of appropriate personal protective equipment are mandatory.

Required Personal Protective Equipment (PPE):

Hand Protection: Chemical-resistant, impervious gloves, such as nitrile gloves, must be

worn.[4][5][6] Gloves should be inspected before use and disposed of properly after handling

the chemical.[4]

Eye Protection: Tightly fitting safety goggles or a face shield are required to protect against

splashes.[5]

Skin and Body Protection: A flame-retardant lab coat and appropriate chemical-resistant

clothing must be worn to prevent skin contact.[5][7] Closed-toe shoes are mandatory.[7]

Respiratory Protection: Work should be conducted in a well-ventilated area, preferably in a

chemical fume hood, to avoid inhalation of vapors.[5] If ventilation is inadequate, a NIOSH-

approved respirator with appropriate cartridges should be used.[4]

Operational Plan for Handling
A systematic approach to handling 1,3,6-Hexanetricarbonitrile is crucial to minimize risk and

ensure a safe laboratory environment.

Step-by-Step Handling Procedure:

Preparation:

Ensure the work area is clean, well-ventilated, and located within a chemical fume hood.

[5]

Assemble all necessary equipment and PPE before handling the chemical.

Locate the nearest safety shower and eyewash station.[8]
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Handling:

Wear the required PPE at all times.[5]

Avoid direct contact with the skin, eyes, and clothing.[5]

Do not eat, drink, or smoke in the handling area.[5]

Use spark-proof tools and avoid sources of ignition as the substance is combustible.[5]

In Case of Exposure:

Skin Contact: Immediately wash the affected area with soap and plenty of water and seek

medical attention.[4][5]

Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a

physician.[4][5]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen and seek

immediate medical attention.[5]

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.[4]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[5]

Keep away from heat, sparks, and open flames.[4]

Disposal Plan
Proper disposal of 1,3,6-Hexanetricarbonitrile and its containers is essential to prevent

environmental contamination and ensure regulatory compliance.

Step-by-Step Disposal Procedure:

Waste Collection:
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Collect all waste containing 1,3,6-Hexanetricarbonitrile in a designated, properly labeled,

and sealed container.

Disposal of Unused Product:

Dispose of the chemical through a licensed professional waste disposal service.[4] It may

be possible to burn the chemical in a chemical incinerator equipped with an afterburner

and scrubber.[8]

Container Disposal:

Contaminated packaging should be disposed of as unused product.[4] Containers can be

triple-rinsed (or equivalent) and offered for recycling or reconditioning if permissible by

local regulations.[5]

Regulatory Compliance:

Adhere to all federal, state, and local regulations for hazardous waste disposal.[8]

Experimental Workflow and Safety Protocol
To provide a clear visual guide, the following diagram illustrates the logical workflow for

handling 1,3,6-Hexanetricarbonitrile, from preparation to disposal.
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Workflow for Handling 1,3,6-Hexanetricarbonitrile

1. Preparation

2. Handling

3. Emergency Response 4. Disposal
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Inhalation:
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If Exposure Occurs

Ingestion:
Rinse Mouth

If Exposure Occurs
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After Use
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Caption: Logical workflow for handling 1,3,6-Hexanetricarbonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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